3-Ethyl-3-hydroxymethyl-pentanenitrile

• CAS RN: 1219088-49-9
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 3-ethyl-3-(hydroxymethyl)pentanenitrile
• InChI: InChI=1S/C8H15NO/c1-3-8(4-2,7-10)5-6-9/h10H,3-5,7H2,1-2H3
• InChI Key: UVGFYFIEHDDXEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CC#N)CO

Description

3-Ethyl-3-hydroxymethyl-pentanenitrile is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step B To the solution of 5,5-diethyl-[1,3,2]dioxathiane 2-oxide (7 g, 39 mmol) in anhydrous dimethyl sulfoxide (40 mL) was added NaCN (3.9 g, 80 mmol). The reaction mixture was heated at 120° C. for 20 h. The mixture was cooled, and water was added. The mixture was extracted with ethyl acetate twice. The combined organic layers were washed with saturated aqueous NaHCO3 solution, brine, dried over MgSO4, and concentrated. The residue was purified by chromatography (EtOAc:hexanes=1:2) to give 3-ethyl-3-hydroxymethyl-pentanenitrile as a yellow oil (1.7 g, 31%).